Cas no 1934269-82-5 (5-Bromo-1H-pyrazole-3-carbonitrile)

• Product Name: 5-Bromo-1H-pyrazole-3-carbonitrile
• CAS No: 1934269-82-5
• MF: C₄H₂BrN₃
• MW: 171.982779026031
• CID: 4826515
• Update Time: 2023-08-19

5-Bromo-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrazole-3-carbonitrile

• Inchi： 1S/C4H2BrN3/c5-4-1-3(2-6)7-8-4/h1H,(H,7,8)
• InChI Key： WDPVYIBCSWFBQV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• XLogP3: 1.3
• Topological Polar Surface Area: 52.5